Cas no 8016-85-1 (3-(3-Chlorophenyl)prop-2-yn-1-ol)
8016-85-1 structure
Product Name:3-(3-Chlorophenyl)prop-2-yn-1-ol
CAS No:8016-85-1
MF:C9H7ClO
MW:166.604281663895
CID:725200
Update Time:2024-10-27
3-(3-Chlorophenyl)prop-2-yn-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Oils,tangerine
- Tangerineoil
- 3-(3-chlorophenyl)prop-2-yn-1-ol
- 2-Propyn-1-ol,3-(3-chlorophenyl)-
- 3-(3-Chloro-phenyl)-prop-2-yn-1-ol
- 3-(3-chlorophenyl)-2-propyn-1-ol
- VZ25974
- BL006488
- AB0036910
- Y4129
- A839855
- Tangerineessentialoil
- Oils, tangerine
- ESSENTIALOILOFTANGERINE
- OILTANGERINE
- tangerine oil america
- tangerine oil folded
- Red orange essential oil
- 3-(3-Chlorophenyl)prop-2-yn-1-ol
-
- Inchi: 1S/C9H7ClO/c10-9-5-1-3-8(7-9)4-2-6-11/h1,3,5,7,11H,6H2
- InChI Key: JSWQDMZGLWMJEG-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(C#CCO)=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2
3-(3-Chlorophenyl)prop-2-yn-1-ol Security Information
- Safety Term:A skin irritant. When heated to decomposition it emits acrid smoke and irritating fumes. See also individual components, ALDEHYDES, ALCOHOLS, and ESTERS.
3-(3-Chlorophenyl)prop-2-yn-1-ol Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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